Cas no 701203-91-0 (1H-PYRIDAZINO[1,2-A]INDAZOL-1-ONE, 6,7,8,9-TETRAHYDRO-3-METHYL-)
![1H-PYRIDAZINO[1,2-A]INDAZOL-1-ONE, 6,7,8,9-TETRAHYDRO-3-METHYL- structure](https://ossimg.kuujia.com/scimg/701500/701203-91-0x500.png)
701203-91-0 structure
Product Name:1H-PYRIDAZINO[1,2-A]INDAZOL-1-ONE, 6,7,8,9-TETRAHYDRO-3-METHYL-
CAS No:701203-91-0
MF:C12H14N2O
MW:202.252362728119
CID:3233706
PubChem ID:12116700
Update Time:2025-04-21
1H-PYRIDAZINO[1,2-A]INDAZOL-1-ONE, 6,7,8,9-TETRAHYDRO-3-METHYL- Chemical and Physical Properties
Names and Identifiers
-
- 1H-PYRIDAZINO[1,2-A]INDAZOL-1-ONE, 6,7,8,9-TETRAHYDRO-3-METHYL-
- 3-methyl-6,7,8,9-tetrahydropyridazino[1,2-a]indazol-10-ium-1-ol
- Nigeglanine hydrobromide
- 701203-91-0
- Nigeglanine
- 3-methyl-6,7,8,9-tetrahydropyridazino[1,2-a]indazol-1-one
- 3-methyl-6,7,8,9-tetrahydropyridazino(1,2-a)indazol-10-ium-1-ol
- 3-methyl-6,7,8,9-tetrahydropyridazino(1,2-a)indazol-1-one
-
- Inchi： 1S/C12H14N2O/c1-9-6-11-10(12(15)7-9)8-13-4-2-3-5-14(11)13/h6-8H,2-5H2,1H3
- InChI Key： FAGBILYNJCYFKA-UHFFFAOYSA-N
- SMILES： C1CN2C=C3C(=O)C=C(C)C=C3N2CC1
Computed Properties
- Exact Mass: 202.110613074Da
- Monoisotopic Mass: 202.110613074Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 417
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.823
- Topological Polar Surface Area: 23.6Ų
1H-PYRIDAZINO[1,2-A]INDAZOL-1-ONE, 6,7,8,9-TETRAHYDRO-3-METHYL- Related Literature
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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